Cas no 765-77-5 (4-methylthiophene-3-carbaldehyde)

• Product Name: 4-methylthiophene-3-carbaldehyde
• CAS No: 765-77-5
• MF: C₆H₆OS
• MW: 126.176240444183
• MDL: MFCD04971299
• CID: 1780533
• PubChem ID: 818897
• Update Time: 2025-04-24

4-methylthiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxaldehyde, 4-methyl-
• 4-methylthiophene-3-carbaldehyde
• 4-methyl-thiophene-3-carboxaldehyde
• SY139056
• AS-53115
• P16095
• PB43438
• Z1201623037
• 765-77-5
• SCHEMBL3078488
• 4-methylthiophene-3-carboxaldehyde
• AKOS006346032
• CS-0050796
• LFXBQQUFGBBKJY-UHFFFAOYSA-N
• MFCD04971299
• EN300-101660

• MDL： MFCD04971299
• Inchi： 1S/C6H6OS/c1-5-3-8-4-6(5)2-7/h2-4H,1H3
• InChI Key： LFXBQQUFGBBKJY-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C(=C1)C

Computed Properties

• Exact Mass: 126.01398
• Monoisotopic Mass: 126.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 204.1±20.0 °C at 760 mmHg
• Flash Point: 80.9±9.1 °C
• PSA: 17.07
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

4-methylthiophene-3-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-methylthiophene-3-carbaldehyde

3-Thiophenecarboxaldehyde, 4-methyl-

3-Thiophenecarboxaldehyde, 4-methyl- (CAS No. 765-77-5) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, also known as 4-methylthiophenecarboxaldehyde, belongs to the class of thiophene derivatives, which are widely studied for their electronic properties and potential applications in organic electronics and drug design.

The molecular structure of 3-thiophenecarboxaldehyde, 4-methyl- consists of a thiophene ring substituted with a methyl group at the 4-position and an aldehyde group at the 3-position. This substitution pattern imparts unique electronic characteristics to the molecule, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs), where its ability to coordinate with metal ions plays a critical role.

One of the most promising applications of 3-thiophenecarboxaldehyde, 4-methyl- lies in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents due to its ability to interact with biological targets such as enzymes and receptors. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them candidates for anticancer drug development.

In addition to its pharmaceutical applications, 3-thiophenecarboxaldehyde, 4-methyl- has found utility in the synthesis of functional materials for energy storage devices. Its ability to form self-assembled monolayers (SAMs) on various substrates has been exploited in the development of high-performance supercapacitors and lithium-ion batteries. A recent breakthrough reported in *Nature Materials* showcased how this compound can enhance the electrochemical performance of these devices by improving ion transport and electrode stability.

The synthesis of 3-thiophenecarboxaldehyde, 4-methyl- typically involves multi-step reactions starting from thiophene derivatives or through direct alkylation methods. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, 3-thiophenecarboxaldehyde, 4-methyl- has been studied for its biodegradation potential and toxicity profile. Research conducted by environmental chemists has shown that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic ecosystems. However, further studies are required to fully understand its long-term impact on the environment.

In conclusion, 3-thiophenecarboxaldehyde, 4-methyl- (CAS No. 765-77-5) is a multifaceted compound with applications spanning drug discovery, materials science, and energy technology. Its unique chemical properties and versatility make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new uses and improvements in its synthesis and application methods, this compound is poised to play an even more significant role in advancing modern science and technology.